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Introduction

FPR-A14 is a synthetic agonist for the Formyl Peptide Receptors (FPRs), a family of G protein-
coupled receptors (GPCRs) crucial in the innate immune system and inflammatory responses.
[1] These receptors, primarily expressed on phagocytic leukocytes like neutrophils and
monocytes, recognize N-formylated peptides from bacteria and damaged host cells, triggering
a cascade of cellular responses including chemotaxis, degranulation, and the production of
reactive oxygen species (ROS).[1][2] The FPR family in humans consists of three members:
FPR1, FPR2/ALX (also known as FPRL1), and FPR3.[1][2] FPR-A14 has been shown to
potently activate neutrophils and induce differentiation in neuroblastoma cells, making it a
valuable tool for studying FPR signaling in various physiological and pathological contexts.[3]

This document provides detailed protocols for utilizing FPR-A14 in cell culture experiments,
focusing on key functional assays to characterize its effects on target cells.
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Parameter Cell Type Assay EC50 Value (nM)
Chemotaxis Neutrophils Migration Assay 42
) o ) Intracellular Ca2+
Calcium Mobilization Neutrophils 630
Assay
) RBL-2H3 cells )
Degranulation Degranulation Assay ~350

expressing mFprl

) RBL-2H3 cells )
Degranulation ) Degranulation Assay ~890
expressing mFpr2

_ Murine Peritoneal Induces rapid
ERK Phosphorylation Western Blot )
Macrophages phosphorylation

EC50 (Half-maximal effective concentration) values indicate the concentration of FPR-A14
required to elicit 50% of the maximum response in a given assay.

Signaling Pathways and Experimental Workflows
FPR Signaling Pathway

Activation of Formyl Peptide Receptors by agonists like FPR-A14 initiates a signaling cascade
through heterotrimeric G proteins, primarily of the Gi and Gq families. This leads to the
activation of downstream effectors such as phospholipase C (PLC) and phosphoinositide 3-
kinase (P13K). PLC activation results in the generation of inositol trisphosphate (IP3) and
diacylglycerol (DAG), leading to intracellular calcium mobilization and protein kinase C (PKC)
activation, respectively. The By subunits of the G protein can also activate PI3Ky. These
pathways converge to activate the MAPK/ERK cascade, which plays a critical role in cell
proliferation, differentiation, and survival.[1][4]
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Caption: FPR-A14 activated signaling cascade.

Experimental Workflow for Cell-Based Assays

The following diagram outlines a general workflow for conducting cell-based assays with FPR-
A14. Specific details for each assay are provided in the subsequent protocol sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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